Cas no 87760-53-0 (Tandospirone)

Tandospirone is a selective serotonin 5-HT1A receptor partial agonist, primarily used as an anxiolytic agent in the treatment of generalized anxiety disorder (GAD). Its mechanism of action involves modulating serotonergic neurotransmission, which contributes to its efficacy in reducing anxiety symptoms with a favorable side-effect profile. Unlike benzodiazepines, tandospirone exhibits minimal sedative, cognitive, or motor-impairing effects, reducing the risk of dependence. It also demonstrates a low potential for drug interactions, making it suitable for combination therapies. The compound’s high receptor specificity and mild adverse effects, such as dizziness or nausea, position it as a well-tolerated option for long-term anxiety management. Clinical studies support its sustained anxiolytic benefits.
Tandospirone structure
Tandospirone structure
Product Name:Tandospirone
CAS No:87760-53-0
MF:C21H29N5O2
MW:383.48726439476
MDL:MFCD00904852
CID:61117
PubChem ID:329826853
Update Time:2025-06-08

Tandospirone Chemical and Physical Properties

Names and Identifiers

    • Tandospirone
    • 3a,4,7,7a-Hexahydro-2-(4-(4-(2-pyrimidinyl)-1-piperazinyl)butyl)-4,7-methano-1H-isoindole-1,3(2H)-dione
    • [14C]-Tandospirone
    • SM 3997
    • SM-3997
    • (1R*,2S*,3R*,4S*)-N-(4-(4-(2-Pyrimidinyl)-1-piperazinyl)butyl)-2,3-norbornanedicarboximide citrate salt
    • 4,7-Methano-1H-isoindole-1,3(2H)-dione, hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-, (3aα,4β,7β,7aα)- (ZCI)
    • rel-(3aR,4S,7R,7aS)-Hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-4,7-methano-1H-isoindole-1,3(2H)-dione (ACI)
    • (3aR,4S,7R,7aS)-2-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)butyl)hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
    • tandospirona
    • 4,7-Methano-1H-isoindole-1,3(2H)-dione, hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-, (3aalpha,4beta,7beta,7aalpha)-
    • (1R,2S,6R,7S)-4-(4-(4-(pyrimidin-2-yl)piperazin-1-yl)butyl)-4-azatricyclo(5.2.1.0^(2,6))decane-3,5-dione
    • 4,7-Methano-1H-Isoindole-1,3(2h)-Dione, Hexahydro-2-(4-(4-(2-Pyrimidinyl)-1-Piperazinyl)Butyl)-, (3a-Alpha,4Beta,7Beta,7a-Alpha)-
    • 4,7-METHANO-1H-ISOINDOLE-1,3(2H)-DIONE, HEXAHYDRO-2-(4-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)BUTYL)-, (3A.ALPHA.,4.BETA.,7.BETA.,7A.ALPHA.)-
    • CHEBI:145673
    • 4,7-METHANO-1H-ISOINDOLE-1,3(2H)-DIONE, HEXAHYDRO-2-(4-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)BUTYL)-, (3AR,4S,7R,7AS)-REL-
    • BRD-K65904673-001-01-4
    • (1S,2R,6S,7R)-4-[4-(4-Pyrimidin-2-yl-piperazin-1-yl)-butyl]-4-aza-tricyclo[5.2.1.0*2,6*]decane-3,5-dione
    • AKOS015966978
    • SBI-0654213.0001
    • GTPL55
    • NS00068624
    • (1R*,2S*,3R*,4S*)-N-(4-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)BUTYL)-2,3-NORBORNANEDICARBOXIMIDE
    • BDBM50099385
    • Tandospirone, >=98% (HPLC)
    • D08561
    • Q6151362
    • BDBM50368723
    • AC-754
    • 4,7-Methano-1H-isoindole-1,3(2H)-dione, hexahydro-2-[4-[4-(2-pyrimidinyl)-1-piperazinyl]butyl]-, (3aa,4ss,7ss,7aa)-
    • SCHEMBL49026
    • AS-77283
    • CHEMBL274047
    • DTXCID3028762
    • MFCD00904852
    • CAS-87760-53-0
    • 87760-53-0
    • HY-14558
    • CS-1709
    • NCGC00182990-01
    • TANDOSPIRONE [INN]
    • (1S,2R,6S,7R)-4-(4-(4-Pyrimidin-2-yl-piperazin-1-yl)-butyl)-4-aza-tricyclo(5.2.1.0*2,6*)decane-3,5-dione
    • tandospironum
    • Tandospirone (INN)
    • DTXSID6048836
    • (1R,2S,6R,7S)-4-{4-[4-(pyrimidin-2-yl)piperazin-1-yl]butyl}-4-azatricyclo[5.2.1.0^{2,6}]decane-3,5-dione
    • 4,7-METHANO-1H-ISOINDOLE-1,3(2H)-DIONE, HEXAHYDRO-2-(4-(4-(2-PYRIMIDINYL)-1-PIPERAZINYL)BUTYL)-, (3AALPHA,4BETA,7BETA,7AALPHA)-
    • Tandospirone [INN:BAN]
    • (3aR,4S,7R,7aS)-2-{4-[4-(Pyrimidin-2-yl)piperazin-1-yl]butyl}hexahydro-1H-4,7-methanoisoindole-1,3(2H)-dione
    • Tox21_113318
    • 190230I669
    • CEIJFEGBUDEYSX-FZDBZEDMSA-N
    • UNII-190230I669
    • DB12833
    • TANDOSPIRONE [MI]
    • (1S,2R,6S,7R)-4-[4-(4-pyrimidin-2-ylpiperazin-1-yl)butyl]-4-azatricyclo[5.2.1.02,6]decane-3,5-dione
    • TANDOSPIRONE [WHO-DD]
    • MDL: MFCD00904852
    • Inchi: 1S/C21H29N5O2/c27-19-17-15-4-5-16(14-15)18(17)20(28)26(19)9-2-1-8-24-10-12-25(13-11-24)21-22-6-3-7-23-21/h3,6-7,15-18H,1-2,4-5,8-14H2/t15-,16+,17+,18-
    • InChI Key: CEIJFEGBUDEYSX-FZDBZEDMSA-N
    • SMILES: O=C1N(CCCCN2CCN(C3N=CC=CN=3)CC2)C(=O)[C@H]2[C@@H]3CC[C@H]([C@@H]12)C3

Computed Properties

  • Exact Mass: 383.23200
  • Monoisotopic Mass: 383.232
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 572
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 4
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 69.6A^2
  • XLogP3: 1.9

Experimental Properties

  • Color/Form: Crystallized from toluene-n-hexane.
  • Density: 1.239
  • Melting Point: 112-113.5°
  • Boiling Point: 613.9 °C at 760 mmHg
  • Flash Point: 613.9 °C at 760 mmHg
  • Refractive Index: 1.589
  • Solubility: DMSO: soluble38mg/mL
  • PSA: 69.64000
  • LogP: 1.35070

Tandospirone Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: 26
  • Hazardous Material Identification: Xi
  • Storage Condition:Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

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Tandospirone Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  1.5 h, rt
Reference
Method for preparation of Tandospirone and its analogues
, China, , ,

Production Method 2

Reaction Conditions
1.1 Reagents: 2,6-Dimethyl-1,4-benzoquinone Catalysts: Palladium diacetate ,  4,5-Dihydro-2-[5-methoxy-2-[(4-methylphenyl)sulfinyl]phenyl]-4,4-dimethyloxazole Solvents: Dibutyl phosphate ,  1,4-Dioxane ;  48 - 72 h, 45 °C
Reference
Allylic C-H amination cross-coupling furnishes tertiary amines by electrophilic metal catalysis
Ali, Siraj Z. ; et al, Science (Washington, 2022, 376(6590), 276-283

Production Method 3

Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: 1-Butanol ;  7 h, 120 °C
2.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  1.5 h, rt
Reference
Method for preparation of Tandospirone and its analogues
, China, , ,

Production Method 4

Reaction Conditions
1.1 Solvents: Ethyl acetate ;  2 h, rt → reflux
2.1 Reagents: Potassium carbonate Solvents: 1-Butanol ;  7 h, 120 °C
3.1 Reagents: Hydrogen Catalysts: Palladium Solvents: Ethyl acetate ;  1.5 h, rt
Reference
Method for preparation of Tandospirone and its analogues
, China, , ,

Tandospirone Raw materials

Tandospirone Preparation Products

Tandospirone Suppliers

Amadis Chemical Company Limited
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(CAS:87760-53-0)Tandospirone
Order Number:A897877
Stock Status:in Stock
Quantity:25mg/50mg/100mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:00
Price ($):214.0/338.0/542.0
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Amadis Chemical Company Limited
(CAS:87760-53-0)Tandospirone
A897877
Purity:99%/99%/99%
Quantity:25mg/50mg/100mg
Price ($):214.0/338.0/542.0
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